Cas no 18125-24-1 (Benzo[f]quinoline-3-carbonitrile)
18125-24-1 structure
Product Name:Benzo[f]quinoline-3-carbonitrile
CAS No:18125-24-1
MF:C14H8N2
MW:204.226722717285
CID:237630
PubChem ID:277730
Update Time:2025-04-19
Benzo[f]quinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzo[f]quinoline-3-carbonitrile
- 2-cyano-5,6-benzoquinoline
- 3-Cyan-benzo< f> chinolin
- AC1L5ML0
- AC1Q4RT3
- AG-E-31301
- AR-1H9023
- Benzo< f> chinolin-3-carbonitril
- CTK0I4312
- NSC126697
- 18125-24-1
- NSC-126697
- DTXSID60298880
- SCHEMBL15413744
-
- Inchi: 1S/C14H8N2/c15-9-11-6-7-13-12-4-2-1-3-10(12)5-8-14(13)16-11/h1-8H
- InChI Key: QAUWDZGWYCICEZ-UHFFFAOYSA-N
- SMILES: N1C(C#N)=CC=C2C=1C=CC1C=CC=CC2=1
Computed Properties
- Exact Mass: 204.06884
- Monoisotopic Mass: 204.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 36.7Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 428.7°Cat760mmHg
- Flash Point: 140.1°C
- Refractive Index: 1.728
- PSA: 36.68
- LogP: 3.25968
Benzo[f]quinoline-3-carbonitrile Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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